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Compound of Interest

Compound Name: Antitumor photosensitizer-2

Cat. No.: B15602367

For Immediate Release

This technical guide provides a comprehensive overview of the chemical and photophysical
properties of Antitumor Photosensitizer-2, a promising chlorophyll a derivative for
photodynamic therapy (PDT). This document is intended for researchers, scientists, and drug
development professionals interested in the preclinical evaluation of this novel photosensitizer.

Core Chemical Properties

Antitumor Photosensitizer-2, also identified as Compound 11 in seminal research, is a novel
pyropheophorbide-a derivative.[1] Its fundamental chemical properties are summarized below.

Property Value Reference
Molecular Formula C40H47N507 [1]
Molecular Weight 709.83 g/mol [1]
CAS Number 2344751-92-2 [1]

Not explicitly defined. A
Chemical Name derivative of [1]

pyropheophorbide-a.

Appearance Not explicitly stated.

Solubility Not explicitly stated.
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Photophysical Characteristics

The efficacy of a photosensitizer is intrinsically linked to its ability to absorb light and generate
cytotoxic reactive oxygen species (ROS). Antitumor Photosensitizer-2 exhibits favorable
photophysical properties for PDT applications.

Parameter Value Reference
Absorption Maximum (Amax) 660-670 nm [1]
Molar Extinction Coefficient (g) High (exact value not stated) [1]

660-675 nm (upon excitation at

Fluorescence Emission [1]
410-415 nm)

Reactive Oxygen Species Significantly higher than o

(ROS) Yield pyropheophorbide-a.

Experimental Protocols
Synthesis of Antitumor Photosensitizer-2

The synthesis of Antitumor Photosensitizer-2 is based on the modification of chlorophyll a, a
readily available natural pigment. The general synthetic strategy involves the degradation of
chlorophyll a to pyropheophorbide-a, followed by a series of chemical modifications. While the
precise, step-by-step protocol for Antitumor Photosensitizer-2 (Compound 11) is detailed in
the primary literature, the overarching workflow is depicted below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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